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Compound of Interest

Compound Name: 2,3-Diamino-5-bromopyridine

Cat. No.: B182523 Get Quote

An In-depth Technical Guide to 2,3-Diamino-5-bromopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3-Diamino-5-bromopyridine, a pivotal intermediate in the synthesis of novel

pharmaceutical and agrochemical compounds. This document outlines its structural

characteristics, physicochemical parameters, spectral data, and detailed experimental

protocols for its synthesis.

Core Properties and Identifiers
2,3-Diamino-5-bromopyridine, with the CAS Number 38875-53-5, is a substituted pyridine

ring bearing two amino groups and a bromine atom.[1] These functional groups impart a

versatile reactivity profile, making it a valuable precursor in the synthesis of complex

heterocyclic systems.[2][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 38875-53-5[4]

Molecular Formula C₅H₆BrN₃[4]

Molecular Weight 188.03 g/mol [4]

IUPAC Name 5-bromopyridine-2,3-diamine[4]

Synonyms
5-Bromo-2,3-diaminopyridine, 5-Bromopyridine-

2,3-diamine[4][5]

InChI
InChI=1S/C5H6BrN3/c6-3-1-4(7)5(8)9-2-3/h1-

2H,7H2,(H2,8,9)[4]

InChIKey YRGMYJUKFJPNPD-UHFFFAOYSA-N[4]

SMILES C1=C(C=NC(=C1N)N)Br[4]

Physicochemical Properties
The physical and chemical properties of 2,3-Diamino-5-bromopyridine are summarized

below. These properties are crucial for its handling, storage, and application in synthetic

chemistry.

Table 2: Physical and Chemical Properties
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Property Value Source

Appearance
Light yellow to purple or light

brown powder or needles.[5]
[5]

Melting Point 155 °C (decomposes)[2][5] [2][5]

Boiling Point 321 °C[2][6] [2][6]

Density 1.818 g/cm³[2] [2]

Solubility
Soluble in methanol, DMSO,

and hot water.[5][7][8]
[5][7][8]

pKa 4.53 ± 0.49 (Predicted)[5][6] [5][6]

Vapor Pressure 0.0003 mmHg at 25 °C[6] [6]

Stability

Stable under normal

conditions.[9] Should be stored

in a dark, dry place at room

temperature.[10][11]

[9][10][11]

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 2,3-
Diamino-5-bromopyridine.

Table 3: Spectroscopic Data

Technique Data

¹H NMR
(300 MHz, DMSO-d6) δ 7.25 (d, 1H), 6.77 (d,

1H), 5.70-5.40 (bs, 2H), 5.20-4.80 (bs, 2H)[5]

¹³C NMR Spectra available.[4][12]

IR Spectra available.[4][13]

Mass Spectrometry
GC-MS data indicates major fragments at m/z

189, 188, 187, and 126.[4]
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Synthesis and Reactivity
2,3-Diamino-5-bromopyridine is primarily synthesized through the reduction of 2-amino-3-

nitro-5-bromopyridine.[2][5] Various reducing agents can be employed, with methods optimized

to improve yield and purity.[2] Its molecular structure, featuring multiple reaction sites, allows

for diverse structural modifications, establishing it as an active intermediate for numerous

pharmaceuticals and insecticides.[2][3] It is a key building block for preparing heterocyclic

compounds like 6-bromoimidazo[4,5-b]pyridine.[5]

Experimental Protocols for Synthesis
Two common methods for the synthesis of 2,3-Diamino-5-bromopyridine are detailed below.

Method 1: Catalytic Hydrogenation using Raney Nickel

This optimized process results in a high purity product.[2]

Reaction Setup:

Dissolve 2-amino-3-nitro-5-bromopyridine (15.0g, 0.075 mol) in a hot mixture of

phosphoric acid and ethanol (100 mL, V/V=20/80).[2]

Cool the solution to 25 °C.[2]

Sequentially add a saturated hydrochloric acid ethanol solution (135 mL), concentrated

hydrochloric acid (15 mL), and 10% Raney-Ni (1.5 g).[2]

Transfer the mixture to a 500 mL high-pressure reactor.[2]

Hydrogenation:

Adjust the pressure in the reactor to 1 MPa with hydrogen.[2]

Heat the reactor and maintain the temperature at approximately 50 °C.[2]

The reaction is complete when the pressure no longer decreases.[2]

Work-up and Purification:
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Cool and depressurize the reactor, then filter the reaction mixture.[2]

Wash the filter cake with 50 mL of ethanol.[2]

Pour the filtrate into a mixture of tetrahydrofuran (THF) and concentrated hydrochloric acid

(300 mL, V/V=5/1).[2]

Seal the container and store it in a refrigerator overnight.[2]

Remove the solvent by rotary evaporation.[2]

Filter and dry the resulting yellow solid to obtain 2,3-Diamino-5-bromopyridine.[2] The

reported yield is 16.5 g (89%).[2]

Method 2: Reduction with Iron Powder

This method provides a high yield of the target compound.[5]

Reaction Setup:

Dissolve 5-Bromo-3-nitropyridin-2-amine (3 g) in a solvent mixture of isopropanol (56 mL)

and water (28 mL).[5]

Add ammonium chloride (1.47 g, 2 eq.) and iron powder (2.31 g, 3 eq.).[5]

Reduction:

Heat the reaction mixture to 90°C and maintain this temperature for 45 minutes.[5]

Work-up and Purification:

Upon completion, cool the mixture and dilute it with ethyl acetate (EtOAc).[5]

Filter the mixture to remove insoluble matter.[5]

Separate the organic and aqueous layers.[5]

Wash the organic layer with saturated brine, dry it over anhydrous sodium sulfate, and

concentrate under reduced pressure to afford the solid product.[5] The reported yield is
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2.45 g (95%).[5]

Visualized Workflows and Relationships
The following diagrams illustrate the synthesis workflow and the role of 2,3-Diamino-5-
bromopyridine as a chemical intermediate.

2-Amino-3-nitro-5-bromopyridine Reduction Reaction
(e.g., Raney Ni/H₂ or Fe/NH₄Cl) 2,3-Diamino-5-bromopyridine Work-up &

Purification Pure Product

Click to download full resolution via product page

Caption: General synthesis workflow for 2,3-Diamino-5-bromopyridine.

2,3-Diamino-5-bromopyridine

Pharmaceuticals Agrochemicals Complex Heterocycles
(e.g., Imidazo[4,5-b]pyridines) Material Science

Click to download full resolution via product page

Caption: Role as a versatile chemical intermediate in various fields.

Safety and Handling
2,3-Diamino-5-bromopyridine is classified as an irritant.[14] It causes skin and serious eye

irritation and may cause respiratory irritation.[9] Appropriate personal protective equipment,

including gloves, eye protection, and a dust mask, should be used when handling this

compound.[9] It should be handled in a well-ventilated area.[9] The compound is stable under

normal conditions but is incompatible with strong oxidizing agents.[9] Hazardous
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decomposition products include nitrogen oxides, carbon monoxide, carbon dioxide, and

hydrogen halides.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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